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Compound of Interest

Compound Name: 1-(4-Bromophenyl)piperidine

Cat. No.: B1277246 Get Quote

For laboratory personnel engaged in research and development, the proper disposal of

chemical waste is paramount to ensuring safety and environmental compliance. This guide

provides detailed procedures for the safe disposal of 1-(4-Bromophenyl)piperidine, a

compound classified as a skin and eye irritant.[1][2] Adherence to these protocols is essential

to minimize risks and meet regulatory requirements.

Hazard Identification and Safety Precautions
1-(4-Bromophenyl)piperidine is designated as causing skin and serious eye irritation.[1]

Therefore, stringent safety measures must be observed during its handling and disposal.

Personal Protective Equipment (PPE): Before handling the compound, personnel must be

equipped with the following PPE:

Protective gloves: To prevent skin contact.

Eye protection: Safety glasses or goggles to shield from splashes.

Face protection: A face shield may be necessary for larger quantities or when there is a

significant risk of splashing.

Safe Handling Practices:

Work in a well-ventilated area, preferably under a chemical fume hood, to avoid inhalation of

any dust or vapors.[3]
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Avoid direct contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling the chemical.[1][4]

Quantitative Data
The following table summarizes key quantitative data for 1-(4-Bromophenyl)piperidine and

related compounds.

Property Value Source

Molecular Formula C₁₁H₁₄BrN TCI Chemicals

CAS Number 22148-20-5 TCI Chemicals

Hazard Statements H315, H319 TCI Chemicals

Water Hazard Class (WGK) 1 (Slightly hazardous to water) Carl ROTH

Step-by-Step Disposal Protocol
The disposal of 1-(4-Bromophenyl)piperidine must be conducted in accordance with local

and national regulations.[1] The following steps provide a general framework for its proper

disposal:

Waste Segregation:

Collect waste 1-(4-Bromophenyl)piperidine and any materials contaminated with it (e.g.,

filter paper, gloves, paper towels) in a designated, clearly labeled, and sealed waste

container.

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's waste management guidelines.

Container Labeling:

The waste container must be labeled with the full chemical name: "Waste 1-(4-
Bromophenyl)piperidine".
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Include appropriate hazard symbols (e.g., irritant).

Storage:

Store the sealed waste container in a cool, dry, and well-ventilated secondary containment

area designated for hazardous waste.

Keep the container tightly closed to prevent leaks or spills.

Engage a Licensed Waste Disposal Company:

Disposal of 1-(4-Bromophenyl)piperidine must be entrusted to a licensed and qualified

hazardous waste disposal company.[1][2]

Provide the disposal company with the Safety Data Sheet (SDS) for 1-(4-
Bromophenyl)piperidine to ensure they have all the necessary information for safe

handling and disposal.

Documentation:

Maintain a detailed record of the waste, including the quantity, date of generation, and the

date it was handed over to the disposal company. This is crucial for regulatory compliance.

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures:

Skin Contact: Immediately wash the affected area with plenty of water.[1][2] If skin irritation

occurs, seek medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if

present and easy to do. Continue rinsing.[2] If eye irritation persists, get medical

advice/attention.[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1][2]

Spill Cleanup:
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Wear appropriate PPE.

For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and

place it in the designated hazardous waste container.

Prevent the spill from entering drains.[1]

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-(4-Bromophenyl)piperidine.
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Start: 1-(4-Bromophenyl)piperidine Waste Generated

Is the container empty and clean?

Dispose of as non-hazardous waste (check local regulations)

Yes

Segregate and collect in a labeled, sealed hazardous waste container

No

End

Store in a designated hazardous waste storage area

Contact licensed hazardous waste disposal company

Provide SDS and waste information

Arrange for pickup and disposal

Complete and file disposal documentation

Click to download full resolution via product page

Caption: Disposal workflow for 1-(4-Bromophenyl)piperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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